Cas no 1155026-19-9 (N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide)

• Product Name: N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide
• CAS No: 1155026-19-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD12122685
• CID: 5457305
• PubChem ID: 43695752
• Update Time: 2025-05-20

N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]prop-2-enamide
• N-[1-(1,5-dimethyl-1H-pyrazol-4-yl)ethyl]prop-2-enamide
• 1155026-19-9
• EN300-2745187
• AKOS009883825
• Z445382734
• N-[1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethyl]-2-propenamide
• N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide

• MDL： MFCD12122685
• Inchi： 1S/C10H15N3O/c1-5-10(14)12-7(2)9-6-11-13(4)8(9)3/h5-7H,1H2,2-4H3,(H,12,14)
• InChI Key： KLJKRWQIRVCUIM-UHFFFAOYSA-N
• SMILES： C(NC(C1=C(C)N(C)N=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.1±34.0 °C(Predicted)
• pka: 14.01±0.46(Predicted)

Additional information on N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide

Introduction to N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide (CAS No. 1155026-19-9)

N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1155026-19-9, belongs to a class of molecules that incorporate a pyrazole scaffold, which is well-known for its presence in numerous bioactive natural products and drug candidates. The structural motif of this compound features an amide linkage connected to a prop-2-enyl group, further modified by a 1,5-dimethyl-1H-pyrazol-4-yl substituent, making it a promising candidate for further exploration in medicinal chemistry.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and its derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1,5-dimethyl substitution pattern on the pyrazole ring enhances the lipophilicity and stability of the molecule, making it more suitable for interaction with biological targets. Additionally, the prop-2-enylamidine moiety introduces a polar region that can engage in hydrogen bonding interactions, further influencing the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential binding affinity with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress-related diseases.

The amide functionality in this compound not only contributes to its structural diversity but also opens up possibilities for further chemical modifications. Amides are versatile pharmacophores that can be readily functionalized to introduce additional pharmacological properties. This flexibility makes N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide an attractive scaffold for designing novel derivatives with enhanced potency and selectivity.

In the context of drug discovery, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient construction of the target molecule through multi-step reactions involving cross-coupling techniques and condensation reactions. The use of advanced catalytic systems has further streamlined the synthetic process, reducing both reaction times and environmental impact.

Current research is focused on evaluating the biological activity of N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide in vitro and in vivo. Preliminary experiments have shown promising results in terms of anti-inflammatory effects, with reductions in pro-inflammatory cytokine production observed in cell culture models. These findings align with the known properties of pyrazole derivatives and suggest that this compound may serve as a lead molecule for developing new therapeutic agents.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. The presence of both lipophilic and polar regions suggests that it may exhibit reasonable oral bioavailability while also being susceptible to enzymatic degradation. Further studies are needed to optimize its pharmacokinetic profile through structural modifications.

One of the most exciting aspects of this research is the potential application of N-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethylprop-2-enamide in treating chronic inflammatory diseases. Conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by excessive production of pro-inflammatory mediators. By targeting key enzymes and signaling pathways involved in inflammation, this compound could offer a new therapeutic approach with fewer side effects compared to existing treatments.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of N-1-(1,5-dimethyl-1H-pyrazol-4-ylyl)ethylprop--enamide exemplify this collaborative approach. Chemists design and synthesize new molecules based on structural motifs known to exhibit biological activity, while biologists test these compounds for their efficacy using cell-based assays and animal models.

As computational methods continue to improve, virtual screening techniques are becoming increasingly valuable in identifying promising drug candidates before they enter wet lab testing. These methods leverage large databases of chemical structures and their known biological activities to predict which compounds are most likely to interact with specific targets effectively. N--(15dimethy--pyrazol--4--yl)ethylethylprop--enamide has been identified as a candidate through such virtual screening approaches due to its structural features predicted to be favorable for binding to relevant biological targets.

The future direction of research on N--(15dimethy--pyrazol--4--yl)ethylethylprop--enamide will likely involve both computational modeling and experimental validation. Further molecular dynamics simulations can provide insights into how this compound interacts with its target proteins at an atomic level. Experimental studies will then confirm these predictions by measuring binding affinities using techniques such as surface plasmon resonance or isothermal titration calorimetry.

In conclusion,N--(15dimethy--pyrazol--4--yl)ethylethylprop--enamide (CAS No 1155026199) represents an intriguing example of how structural diversification within heterocyclic frameworks can lead to novel bioactive molecules with potential therapeutic applications Its unique combination